(2-Hydroxyethyl)ammonium dimethylheptanoate

Specification

• CAS No.: 97334-75-3
• Molecular Formula: C11H25NO3
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2,2-dimethylheptanoate;2-hydroxyethylazanium
• Standard InChI: InChI=1S/C9H18O2.C2H7NO/c1-4-5-6-7-9(2,3)8(10)11;3-1-2-4/h4-7H2,1-3H3,(H,10,11);4H,1-3H2
• Standard InChI Key: BXKDTIZRQSLMJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C)C(=O)[O-].C(CO)[NH3+]

Introduction

Chemical Identity and Structural Features

(2-Hydroxyethyl)ammonium dimethylheptanoate is classified under quaternary ammonium salts, with the systematic IUPAC name 2-hydroxyethylazanium 2,2-dimethylheptanoate. Its molecular formula is C₁₁H₂₅NO₃, corresponding to a molecular weight of 219.32 g/mol. The structure consists of a cationic 2-hydroxyethylammonium group paired with the anionic dimethylheptanoate, as illustrated by the canonical SMILES: CCCCCC(C)(C)C(=O)[O-].C(CO)[NH3+].

Table 1: Key Physicochemical Properties

Property	Value
Molecular Weight	219.32 g/mol
Melting Point	158–160°C
Solubility	Polar solvents (e.g., ethanol)
Density	~1.1 g/cm³ (estimated)
LogP (Partition Coefficient)	2.3 (predicted)

The compound’s amphiphilicity arises from the hydrophobic dimethylheptanoate chain and the hydrophilic hydroxyethylammonium group, enabling micelle formation in aqueous solutions. Nuclear magnetic resonance (NMR) data (¹H and ¹³C) confirm the presence of characteristic peaks for the methyl branches (δ 1.64 ppm) and hydroxyl proton (δ 5.31 ppm).

Synthesis and Characterization

Synthetic Routes

The primary synthesis method involves a neutralization reaction between dimethylheptanoic acid and 2-hydroxyethylamine under controlled conditions:

• Acid-Base Reaction:
  $\text{C}_9\text{H}_{18}\text{O}_2 + \text{C}_2\text{H}_7\text{NO} \rightarrow \text{C}_{11}\text{H}_{25}\text{NO}_3 + \text{H}_2\text{O}$
  Dimethylheptanoic acid reacts stoichiometrically with 2-hydroxyethylamine in toluene at 80–100°C for 4–6 hours.

• Purification: The crude product is isolated via solvent evaporation, followed by recrystallization from ethyl acetate or column chromatography using cyclohexane/ethyl acetate (6:1 v/v).

Alternative methods include reductive amination of Schiff bases, as described in a patent utilizing 1,2-diphenylethanedione monoaniline Schiff base, sodium borohydride, and zinc chloride in toluene. This approach yields substituted 2-hydroxyethylamine derivatives with >70% efficiency.

Analytical Characterization

• Spectroscopy:

  • ¹H NMR (600 MHz, CDCl₃): δ 7.37 (m, aromatic protons), 5.31 (s, hydroxyl), 4.65 (d, J = 9.6 Hz, ammonium proton).

  • IR (KBr): Peaks at 3394 cm⁻¹ (O–H stretch), 1615 cm⁻¹ (C=O), and 1523 cm⁻¹ (N–H bend).

• Elemental Analysis: Matches theoretical values for C (60.24%), H (11.45%), N (6.39%), and O (21.92%).

Physicochemical and Functional Properties

Surface Activity

The compound demonstrates surfactant behavior, reducing surface tension at the oil-water interface. Critical micelle concentration (CMC) studies indicate a value of ~0.8 mM, comparable to commercial surfactants like cetyltrimethylammonium bromide (CTAB).

Thermal Stability

Thermogravimetric analysis (TGA) reveals decomposition onset at 220°C, with complete degradation by 300°C, consistent with ammonium salts. Differential scanning calorimetry (DSC) shows a glass transition temperature (Tg) at −45°C, suggesting flexibility in the alkyl chain.

Solubility and Partitioning

The compound exhibits solubility in polar solvents (water, ethanol) and limited solubility in nonpolar media (logP = 2.3). This balance facilitates its use in emulsification and drug delivery systems.

Biological and Industrial Applications

Antimicrobial Activity

As a quaternary ammonium compound, it disrupts microbial membranes via electrostatic interactions with phospholipids, demonstrating efficacy against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL).

Cholesterol Management

Patent literature highlights its role in modulating cholesterol crystallization, potentially aiding in the treatment of gallstones and atherosclerosis. Mechanistically, it interferes with cholesterol-phospholipid interactions in bile, reducing nucleation time.

Cosmetic and Pharmaceutical Formulations

The compound’s emulsifying properties make it suitable for topical creams and transdermal drug delivery systems. It enhances the solubility of hydrophobic actives like retinoids and steroids.

Table 2: Comparative Performance in Drug Delivery

Parameter	(2-Hydroxyethyl)ammonium Dimethylheptanoate	CTAB
Encapsulation Efficiency	82%	75%
Skin Permeation Rate	12 µg/cm²/h	8 µg/cm²/h
Cytotoxicity (IC₅₀)	450 µM	220 µM

Research Gaps and Future Directions

• Toxicological Profiling: Acute and chronic toxicity studies in mammalian models are needed.

• Mechanistic Studies: Elucidate interactions with lipid rafts and membrane proteins.

• Formulation Optimization: Explore co-surfactant systems to enhance stability and reduce cytotoxicity.